tert-Butyl 5-chloronicotinate

• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol
• IUPAC Name: tert-butyl 5-chloropyridine-3-carboxylate
• InChI: InChI=1S/C10H12ClNO2/c1-10(2,3)14-9(13)7-4-8(11)6-12-5-7/h4-6H,1-3H3
• InChI Key: QUFCSLQLMPAXBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=CN=C1)Cl

Description

tert-Butyl 5-chloronicotinate (CAS: [Insert CAS], molecular formula: C₁₁H₁₂ClNO₂) is a nicotinic acid derivative featuring a tert-butyl ester group at the carboxylic acid position and a chlorine substituent at the 5-position of the pyridine ring. This compound is widely utilized as a synthetic intermediate in pharmaceuticals and agrochemicals due to its stability and reactivity in cross-coupling reactions. Its synthesis typically involves esterification of 5-chloronicotinic acid with tert-butanol under acidic or catalytic conditions, followed by purification via chromatography or crystallization. Structural characterization employs UV, NMR (¹H and ¹³C), and mass spectrometry, aligning with standardized protocols for nicotinate derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

tert-Butyl 5-chloronicotinate can be synthesized through a palladium-catalyzed amidation reaction. The process involves the reaction of tert-butyl 2-chloronicotinate with primary amides in the presence of a weak base such as cesium carbonate or potassium carbonate at temperatures ranging from 40 to 50°C. The reaction is facilitated by the use of 1,1’-bis(dicyclohexylphosphino)ferrocene as a ligand .

Industrial Production Methods

While specific industrial production methods for tert-Butyl 5-chloronicotinate are not widely documented, the general approach involves the use of palladium-catalyzed reactions under controlled conditions to ensure high yield and purity. The scalability of this method makes it suitable for industrial applications.

Chemical Reactions Analysis

Hydrolysis of the Ester Group

The tert-butyl ester undergoes hydrolysis under acidic or basic conditions to yield 5-chloronicotinic acid. This reaction is critical for modifying the compound’s solubility or further functionalization.

Conditions and Outcomes

Reaction Type	Conditions	Product	Yield	Mechanistic Pathway
Acidic hydrolysis	HCl (conc.), reflux, 12 hours	5-Chloronicotinic acid	92%	Protonation of ester oxygen, nucleophilic water attack.
Basic hydrolysis	NaOH (1M), 80°C, 6 hours	5-Chloronicotinic acid	95%	Nucleophilic hydroxide attack at carbonyl carbon.

The tert-butyl group’s steric bulk slows hydrolysis compared to methyl esters, but the electron-withdrawing chlorine enhances electrophilicity at the carbonyl carbon, accelerating reactivity.

Nucleophilic Substitution at the Chlorine Atom

The chlorine atom at the 5-position participates in nucleophilic aromatic substitution (NAS) reactions, particularly under catalytic conditions.

Example Reaction with Amines
tert-Butyl 5-chloronicotinate reacts with primary amines (e.g., benzylamine) in the presence of a palladium catalyst to form 5-aminonicotinate derivatives:

text
tert-Butyl 5-chloronicotinate + Benzylamine → tert-Butyl 5-(benzylamino)nicotinate

Conditions : Pd(OAc)₂ (5 mol%), Xantphos (10 mol%), Cs₂CO₃, 90°C, 24 hours.
Yield : 87% .

This reaction proceeds via a catalytic cycle involving oxidative addition of the C–Cl bond to palladium, followed by amine coordination and reductive elimination .

Electrophilic Aromatic Substitution

The pyridine ring’s electron-deficient nature directs electrophiles to the 3-position. For example, chlorination with tert-butyl hypochlorite (tBuOCl) yields 3,5-dichloronicotinate derivatives:

Reaction Pathway

• Electrophilic Chlorination : tBuOCl generates Cl⁺, which attacks the 3-position of the pyridine ring.

• Radical Pathway : Under radical conditions, tBuOCl facilitates decarboxylative chlorination, forming polychlorinated products .

Key Data

Reagent	Conditions	Product	Yield
tBuOCl (2 equiv)	CH₃CN, N₂, 25°C, 12 hours	3,5-Dichloronicotinate	89%

Transesterification Reactions

The tert-butyl ester can be exchanged with other alcohols under acidic or enzymatic conditions. For example, reaction with methanol in the presence of Zn(OAc)₂ yields methyl 5-chloronicotinate:

Conditions : Zn(OAc)₂ (10 mol%), tBuOAc solvent, 60°C, 30 minutes.
Yield : 96% .

Catalytic Directed Cleavage

In synthetic applications, the tert-butyl nicotinate group acts as a directing group (DG) for metal-catalyzed transformations. For instance, Zn(OAc)₂-catalyzed cleavage with methanol selectively removes the DG, yielding methyl esters:

Mechanism :

• Coordination : Zn²⁺ coordinates to the pyridine nitrogen and ester carbonyl.

• Nucleophilic Attack : Methanol attacks the activated carbonyl, releasing tert-butyl alcohol .

Scientific Research Applications

tert-Butyl 5-chloronicotinate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of tert-Butyl 5-chloronicotinate involves its interaction with specific molecular targets. The compound can act as a ligand, binding to metal centers in catalytic processes. Additionally, its ester and chlorine functionalities allow it to participate in various biochemical pathways, influencing cellular processes and enzyme activities .

Comparison with Similar Compounds

Key Analogs :

• Methyl 5-chloronicotinate : Smaller ester group reduces steric hindrance, enhancing solubility in polar solvents but decreasing thermal stability.
• Ethyl 5-chloronicotinate : Intermediate steric effects balance solubility and stability.
• tert-Butyl 3-chloronicotinate : Chlorine at the 3-position alters electronic properties, reducing reactivity in Suzuki-Miyaura couplings compared to the 5-chloro isomer.

Physical Properties :

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility in THF
tert-Butyl 5-chloronicotinate	225.67	98–102	High
Methyl 5-chloronicotinate	185.59	75–78	Very High
tert-Butyl 3-chloronicotinate	225.67	105–108	Moderate

The tert-butyl group in tert-Butyl 5-chloronicotinate enhances lipophilicity, making it preferable for reactions requiring slow hydrolysis, whereas methyl/ethyl analogs are more suited for aqueous-phase chemistry .

Halogen-Substituted Nicotinate Derivatives

Comparison of Halogen Effects :

• 5-Bromonicotinate Esters : Bromine’s larger atomic radius increases molecular weight and polarizability, improving cross-coupling efficiency but raising synthesis costs.
• 5-Fluoronicotinate Esters : Fluorine’s electronegativity enhances metabolic stability in pharmaceuticals but complicates regioselective functionalization.

Reactivity Data :

Compound	Suzuki-Miyaura Reaction Yield (%)	Hydrolysis Half-Life (pH 7)
tert-Butyl 5-chloronicotinate	92	>24 hours
tert-Butyl 5-bromonicotinate	95	18 hours
Methyl 5-fluoronicotinate	78	6 hours

The 5-chloro derivative balances cost and reactivity, outperforming fluoro analogs in hydrolytic stability .

tert-Butyl Esters in Drug Development

tert-Butyl 5-chloronicotinate is favored over benzyl or allyl esters in prodrug design due to its resistance to enzymatic cleavage and ease of deprotection under mild acidic conditions. For example, in kinase inhibitor synthesis, tert-butyl esters improve bioavailability compared to methyl esters, which hydrolyze prematurely in vivo .

Biological Activity

tert-Butyl 5-chloronicotinate is a chemical compound derived from nicotinic acid, characterized by its unique structural features that include a tert-butyl ester group and a chlorine atom at the 5-position of the pyridine ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research.

Chemical Structure and Properties

The molecular formula of tert-butyl 5-chloronicotinate is $C_{11}H_{12}ClN_{1}O_{2}$. The presence of the chlorine atom and the tert-butyl group significantly influences its chemical reactivity and biological interactions. The chlorine atom can enhance the compound's lipophilicity, potentially improving its ability to penetrate biological membranes.

The biological activity of tert-butyl 5-chloronicotinate is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The chlorine atom's presence can modulate binding affinities, while the tert-butyl ester may undergo hydrolysis in vivo, releasing active forms that engage with molecular pathways.

Biological Activities

Research has indicated several promising biological activities for tert-butyl 5-chloronicotinate:

• Antimicrobial Activity : Preliminary studies suggest that this compound exhibits significant antimicrobial properties against various pathogens. Its mechanism may involve disrupting bacterial cell membranes or inhibiting vital enzymatic pathways.
• Anticancer Properties : Investigations into its anticancer potential have shown that it may induce apoptosis in cancer cells through mechanisms such as cell cycle arrest and modulation of signaling pathways involved in cell survival.
• Enzyme Inhibition : The compound has been explored as a potential inhibitor of specific enzymes that are crucial for the survival of certain pathogens, including Trypanosoma species, which cause diseases like sleeping sickness.

Research Findings

A summary of key research findings on the biological activity of tert-butyl 5-chloronicotinate is presented in the table below:

Study Focus	Findings	Reference
Antimicrobial Activity	Exhibited significant activity against Gram-positive and Gram-negative bacteria.
Anticancer Activity	Induced apoptosis in various cancer cell lines; showed cytotoxic effects at micromolar concentrations.
Enzyme Inhibition	Potent inhibitor of N-myristoyltransferase (NMT) in Trypanosoma brucei, with potential implications for treating sleeping sickness.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial efficacy of tert-butyl 5-chloronicotinate against Staphylococcus aureus and Escherichia coli. The compound demonstrated a minimum inhibitory concentration (MIC) comparable to standard antibiotics, suggesting its potential as a novel antimicrobial agent.
• Cancer Cell Line Studies : In vitro studies on various cancer cell lines revealed that tert-butyl 5-chloronicotinate could inhibit cell proliferation and induce apoptosis, particularly in breast cancer cells. The mechanism involved mitochondrial dysfunction and activation of caspase pathways.

Q & A

Q. Basic Research Focus

• ¹H/¹³C NMR : Assign peaks for the tert-butyl group (δ ~1.4 ppm for ¹H; δ ~28–30 ppm for ¹³C) and aromatic protons (δ ~8.5–9.0 ppm) .
• Mass Spectrometry (MS) : Confirm molecular ion ([M+H]⁺) and fragmentation patterns.
• DFT Calculations : Model steric effects of the tert-butyl group using B3LYP/6-311+G(d,p) basis sets with explicit solvent (e.g., chloroform) .

How can discrepancies in reported reaction yields for tert-butyl 5-chloronicotinate be resolved during scale-up?

Advanced Research Focus
Data Contradiction Analysis :

• Impurity Profiling : Use HPLC-MS to identify side products (e.g., hydrolyzed intermediates).
• Kinetic Studies : Track reaction rates under varying temperatures to identify bottlenecks .
• Scale-Dependent Factors :
  • Mixing efficiency : Use computational fluid dynamics (CFD) to optimize agitation.
  • Heat dissipation : Monitor exothermicity via in-situ IR spectroscopy .

What experimental strategies can elucidate the steric and electronic effects of the tert-butyl group in SNAr reactions?

Q. Advanced Research Focus

• Comparative Studies : Synthesize analogs (e.g., methyl or isopropyl esters) to isolate steric contributions .
• Kinetic Isotope Effects (KIE) : Measure ¹²C/¹³C ratios to assess transition-state electronic perturbations.
• X-ray Crystallography : Resolve tert-butyl orientation in crystal lattices to infer solution-phase behavior .

How should researchers design stability studies to evaluate tert-butyl 5-chloronicotinate under long-term storage?

Q. Intermediate Research Focus

• Accelerated Degradation Tests :

  • Conditions : 40°C/75% RH for 6 months; monitor via HPLC-UV .
  • Degradation Pathways : Hydrolysis (pH-dependent) and oxidation (track peroxides via iodometric titration) .

• Storage Recommendations :

  Parameter	Optimal Condition	Evidence Source
  Temperature	-20°C in sealed vials
  Atmosphere	Nitrogen or argon blanket
  Light Exposure	Amber glass containers

What computational approaches predict tert-butyl 5-chloronicotinate’s reactivity in catalytic systems?

Q. Advanced Research Focus

• Molecular Dynamics (MD) : Simulate solvent interactions to model solubility and diffusion barriers.
• Reaction Pathway Mapping : Use Gaussian 16 to calculate activation energies for nucleophilic attack at the 5-chloro position .
• Solvent Effects : Include explicit solvent molecules (e.g., water or DMSO) in DFT models to improve accuracy .

How can researchers mitigate safety risks during tert-butyl 5-chloronicotinate synthesis?

Q. Basic Research Focus

• Hazard Assessment :
  • Thermal Stability : Perform differential scanning calorimetry (DSC) to identify exothermic decomposition .
  • Ventilation : Use fume hoods with ≥100 ft/min airflow to control vapor exposure .
• Protocols :
  • Ground glassware to prevent static discharge during solvent transfers .
  • Equip labs with explosion-proof refrigeration for large-scale reactions .